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Compound of Interest

Compound Name: Ytterbium triiodate

Cat. No.: B576634 Get Quote

Introduction

Ytterbium triiodate, with the chemical formula Yb(IO₃)₃, is an inorganic compound of the rare-

earth element ytterbium and the iodate anion. While specific research on ytterbium triiodate is

limited, this guide consolidates the available information on its properties, synthesis, and crystal

structure. It also explores potential applications by drawing parallels with other lanthanide

compounds utilized in scientific research and drug development. This document is intended for

researchers, scientists, and professionals in drug development who are interested in the

properties and potential uses of this and related rare-earth compounds.

Chemical and Physical Properties
Detailed experimental data on the physicochemical properties of anhydrous ytterbium
triiodate are scarce in publicly available literature. However, some properties of its dihydrate

form, Yb(IO₃)₃·2H₂O, have been reported.
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Property Data (for Yb(IO₃)₃·2H₂O)
Data (for Anhydrous
Yb(IO₃)₃)

Chemical Formula Yb(IO₃)₃·2H₂O Yb(IO₃)₃

Molar Mass 733.78 g/mol 697.75 g/mol

Appearance Colorless crystals Data not available

Density 5.067 g/cm³ Data not available

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

Solubility
Insoluble in water and most

common solvents
Data not available

Crystal System Monoclinic Data not available

Space Group P2₁/c Data not available

Table 1: Physicochemical Properties of Ytterbium Triiodate and its Dihydrate.

Crystallographic Data
The crystal structure of ytterbium triiodate dihydrate (Yb(IO₃)₃·2H₂O) has been determined by

single-crystal X-ray diffraction.
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Parameter Value

a 8.685 Å

b 6.066 Å

c 16.687 Å

α 90°

β 115.01°

γ 90°

Volume 794.5 Å³

Z 4

Table 2: Unit Cell Parameters for Ytterbium Triiodate Dihydrate.

Experimental Protocols: Synthesis
A general method for the synthesis of rare-earth iodates, including ytterbium triiodate
dihydrate, is through hydrothermal synthesis. This technique allows for the crystallization of

compounds from aqueous solutions at elevated temperatures and pressures.

General Hydrothermal Synthesis of Ytterbium Triiodate Dihydrate:

Precursors: Ytterbium(III) sulfate (Yb₂(SO₄)₃) and iodic acid (HIO₃) are used as starting

materials. Alternatively, ytterbium(III) oxide (Yb₂O₃) can be used.

Reaction Mixture: The precursors are mixed in a stoichiometric ratio in deionized water. The

concentration of the reactants can influence the resulting product.

Hydrothermal Reaction: The aqueous mixture is sealed in a Teflon-lined stainless steel

autoclave.

Heating: The autoclave is heated to a temperature of approximately 200 °C and held at this

temperature for several days to allow for the slow crystallization of the product.
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Cooling: The autoclave is then cooled slowly to room temperature. A slow cooling rate is

crucial for obtaining well-defined single crystals.

Product Isolation: The resulting colorless crystals of ytterbium triiodate dihydrate are

isolated by filtration, washed with deionized water, and dried in air.

Diagram 1: Generalized workflow for the hydrothermal synthesis of Ytterbium Triiodate
Dihydrate.

Potential Applications in Research and Drug
Development
While no specific applications for ytterbium triiodate have been documented in the field of

drug development, the unique properties of lanthanide compounds, in general, suggest several

potential areas of interest.

Bioimaging: Lanthanide ions, including ytterbium(III), exhibit characteristic luminescence

properties, such as long-lived emission and large Stokes shifts, which are advantageous for

biological imaging applications. Lanthanide-based nanoparticles are being explored as

contrast agents in magnetic resonance imaging (MRI) and as probes in fluorescence

imaging.

Drug Delivery: Lanthanide-containing nanomaterials are under investigation as potential

carriers for targeted drug delivery. Their surfaces can be functionalized to target specific cells

or tissues, potentially reducing the side effects of potent drugs.

Therapeutic Agents: Some lanthanide complexes have been shown to possess therapeutic

properties, including anticancer and antimicrobial activities. The interaction of lanthanide ions

with biological molecules is an active area of research.

It is important to note that the application of ytterbium triiodate in these areas would require

extensive further research to establish its efficacy and safety.

Safety and Handling
No specific safety data sheet (SDS) for ytterbium triiodate is readily available. However,

based on the general properties of ytterbium compounds and iodates, the following precautions
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should be considered:

General Handling: As with all chemicals, good laboratory practices should be followed. This

includes wearing appropriate personal protective equipment (PPE) such as safety glasses,

gloves, and a lab coat.

Inhalation: Avoid inhaling dust particles. Work in a well-ventilated area or use a fume hood.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly

with water.

Ingestion: Do not ingest.

Oxidizing Agent: Iodates are oxidizing agents and should be kept away from combustible

materials.

For more detailed safety information, it is advisable to consult the SDS for similar compounds

such as other metal iodates and ytterbium salts.

Conclusion
Ytterbium triiodate is a rare-earth compound for which detailed characterization data is limited

in the scientific literature. The existing information primarily pertains to its dihydrate form, for

which the crystal structure and a method of synthesis have been described. While direct

applications in drug development and research have not been reported, the known utility of

other lanthanide compounds in bioimaging, drug delivery, and therapeutics suggests potential

avenues for future investigation of ytterbium triiodate. Further research is needed to fully

elucidate the physicochemical properties, bioactivity, and potential applications of this

compound.

To cite this document: BenchChem. [An In-depth Technical Guide to Ytterbium Triiodate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576634#chemical-formula-of-ytterbium-triiodate]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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